Cas no 3535-35-1 (4-Isobutoxy-3-methoxy-benzoic acid)

• Product Name: 4-Isobutoxy-3-methoxy-benzoic acid
• CAS No: 3535-35-1
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD03951031
• CID: 316105
• PubChem ID: 1302651
• Update Time: 2025-09-25

4-Isobutoxy-3-methoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isobutoxy-3-methoxybenzoic acid
• 4-ISOBUTOXY-3-METHOXY-BENZOIC ACID
• Benzoic acid,3-methoxy-4-(2-methylpropoxy)-
• 4-Isobutoxy-3-methoxy-benzoesaeure
• SCHEMBL17908022
• FT-0679459
• 4-Isobutoxy-3-methoxybenzoicacid
• 3535-35-1
• SR-01000283330-1
• Z56862704
• 3-methoxy-4-(2-methylpropoxy)benzoic acid
• DTXSID80361681
• MFCD03951031
• CS-0207219
• AKOS000122592
• 4-(naphthalen-1-yl)-1H-pyrazol-3-amine
• VS-05250
• EN300-04350
• SR-01000283330
• ALBB-008963
• BBL016278
• STK350679
• 4-Isobutoxy-3-methoxy-benzoic acid

• MDL： MFCD03951031
• Inchi： 1S/C12H16O4/c1-8(2)7-16-10-5-4-9(12(13)14)6-11(10)15-3/h4-6,8H,7H2,1-3H3,(H,13,14)
• InChI Key： SBHFJHQPZDLFTD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1OC)CC(C)C

Computed Properties

• Exact Mass: 224.10500
• Monoisotopic Mass: 224.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.122
• Boiling Point: 337.7°Cat760mmHg
• Flash Point: 125°C
• PSA: 55.76000
• LogP: 2.42820

4-Isobutoxy-3-methoxy-benzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives